6-(2-Ethylphenyl)pyridin-3-amine chemical structure and properties
6-(2-Ethylphenyl)pyridin-3-amine chemical structure and properties
This technical whitepaper provides an in-depth analysis of 6-(2-Ethylphenyl)pyridin-3-amine , a highly specialized biaryl building block utilized extensively in the development of targeted therapeutics. By merging the hydrogen-bonding capacity of an aminopyridine core with the steric complexity of an ortho-substituted biaryl system, this compound serves as a critical intermediate in modern drug discovery.
Chemical Identity & Physicochemical Profiling
The physical and chemical properties of 6-(2-Ethylphenyl)pyridin-3-amine govern its behavior in both synthetic environments and biological assays.
| Property | Value |
| Compound Name | 6-(2-Ethylphenyl)pyridin-3-amine |
| CAS Registry Number | 1466075-32-0[1] |
| Molecular Formula | C13H14N2 |
| Molecular Weight | 198.26 g/mol |
| SMILES | CCc1ccccc1-c2ccc(N)cn2 |
| Appearance | Solid (typically light yellow to brown crystalline powder) |
| Safety Classification | H317 (Skin sensitization), H319 (Eye irritation)[2] |
Structural Causality: The presence of the ethyl group at the ortho position (C2) of the phenyl ring introduces significant steric hindrance against the C5 hydrogen of the pyridine ring. This forces the biaryl system out of planarity, adopting a twisted dihedral angle. In drug design, this non-planar conformation is highly advantageous; it prevents the molecule from intercalating into DNA (reducing off-target toxicity) while allowing the 2-ethylphenyl moiety to selectively project into deep, three-dimensional hydrophobic pockets within target proteins.
Pharmacophore Modeling: Kinase Hinge Binding
Aminopyridines are classic bioisosteres for anilines, frequently deployed to anchor inhibitors to the ATP-binding site of kinases. The 6-(2-Ethylphenyl)pyridin-3-amine scaffold acts as a bidentate hinge binder. The pyridine nitrogen serves as a hydrogen bond acceptor, while the exocyclic 3-amino group acts as a hydrogen bond donor.
Because of the ortho-ethyl substituent, the phenyl ring cannot be coplanar with the pyridine ring. This orthogonal conformation allows the molecule to project into deep hydrophobic pockets adjacent to the hinge region, enhancing selectivity against off-target kinases that lack this specific pocket architecture.
Binding model of 6-(2-Ethylphenyl)pyridin-3-amine in a kinase hinge region.
Validated Synthetic Methodology
The most robust approach to synthesizing 6-(2-Ethylphenyl)pyridin-3-amine is via a palladium-catalyzed Suzuki-Miyaura cross-coupling between 6-bromopyridin-3-amine and (2-ethylphenyl)boronic acid[3].
Suzuki-Miyaura cross-coupling workflow for 6-(2-Ethylphenyl)pyridin-3-amine.
Step-by-Step Protocol (Self-Validating System)
-
Preparation: In a flame-dried Schlenk flask under an argon atmosphere, charge 6-bromopyridin-3-amine (1.0 equiv) and (2-ethylphenyl)boronic acid (1.2 equiv).
-
Causality & Validation: A slight excess of boronic acid compensates for potential protodeboronation. Visually inspect the boronic acid; if it appears clumpy or glassy, it may have formed boroxine anhydrides, requiring recalculation of stoichiometry to ensure complete conversion.
-
-
Catalyst & Base Addition: Add Pd(dppf)Cl2 (0.05 equiv) and Na2CO3 (2.0 equiv).
-
Causality: Pd(dppf)Cl2 is selected because the bidentate dppf ligand enforces a cis-geometry on the palladium center, which accelerates the reductive elimination step. Furthermore, it is exceptionally efficient at handling sterically hindered ortho-substituted aryl boronic acids compared to standard Pd(PPh3)4.
-
-
Solvent Degassing: Introduce a mixture of 1,4-Dioxane and H2O (4:1 v/v).
-
Causality: The biphasic system is critical. Dioxane solubilizes the organic substrates, while water dissolves the inorganic base to form the active boronate complex. The solvent must be rigorously degassed (e.g., via 3 cycles of freeze-pump-thaw) to prevent oxidative homocoupling of the boronic acid and premature oxidation of the Pd(0) catalyst.
-
-
Reaction Execution: Heat the mixture to 90°C with vigorous stirring for 12 hours.
-
Validation: Monitor the reaction via LC-MS. The system is self-validating when the mass peak for 6-bromopyridin-3-amine (m/z ~173) completely disappears, replaced by the product peak (m/z 199 [M+H]+).
-
-
Workup & Purification: Cool to room temperature, dilute with ethyl acetate, and wash with brine. Extract the aqueous phase twice with EtOAc, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to yield the pure product.
Analytical Characterization & Safety
Proper handling and characterization are paramount. The compound is classified under GHS as causing skin sensitization (H317) and serious eye irritation (H319)[2]. Analysts should verify the twisted biaryl conformation using 2D NOESY NMR, looking for the lack of strong NOE cross-peaks between the pyridine C5 proton and the phenyl ring protons, which confirms the out-of-plane geometry.
References
- Title: 1226158-23-1 | 6-(o-Tolyl)pyridin-3-amine | BLD Pharm (Includes CAS 1466075-32-0 cross-reference data)
- Title: Matrix Scientific: 6-(2-Ethylphenyl)
- Title: 6-Bromopyridin-3-amine | 13534-97-9 | Benchchem (Synthesis Precursor)
